Cas no 2138231-64-6 (Piperazine, 1-[3-(methylsulfonyl)cyclobutyl]-)

• Product Name: Piperazine, 1-[3-(methylsulfonyl)cyclobutyl]-
• CAS No: 2138231-64-6
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 5268821
• Update Time: 2025-05-21

Piperazine, 1-[3-(methylsulfonyl)cyclobutyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[3-(methylsulfonyl)cyclobutyl]-

• Inchi： 1S/C9H18N2O2S/c1-14(12,13)9-6-8(7-9)11-4-2-10-3-5-11/h8-10H,2-7H2,1H3
• InChI Key： SEBHWKQQOIUHPI-UHFFFAOYSA-N
• SMILES： N1(C2CC(S(C)(=O)=O)C2)CCNCC1

Additional information on Piperazine, 1-[3-(methylsulfonyl)cyclobutyl]-

Piperazine, 1-[3-(methylsulfonyl)cyclobutyl]: A Comprehensive Overview

The compound Piperazine, 1-[3-(methylsulfonyl)cyclobutyl], with the CAS number 2138231-64-6, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug discovery due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents. The methylsulfonyl group attached to the cyclobutyl ring introduces unique electronic and steric properties, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of Piperazine, 1-[3-(methylsulfonyl)cyclobutyl] in medicinal chemistry. The methylsulfonyl group is known to enhance the stability and bioavailability of compounds, while the cyclobutyl ring provides a rigid structure that can improve binding affinity to target proteins. This combination makes the compound an attractive scaffold for designing novel therapeutic agents. For instance, researchers have explored its use as a kinase inhibitor, where its ability to interact with ATP-binding pockets has shown promise in preclinical models.

In terms of synthesis, Piperazine, 1-[3-(methylsulfonyl)cyclobutyl] can be prepared through a variety of methods, including nucleophilic substitution and cycloaddition reactions. The introduction of the methylsulfonyl group typically involves sulfonating agents such as methanesulfonyl chloride under controlled conditions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems.

The pharmacokinetic properties of Piperazine, 1-[3-(methylsulfonyl)cyclobutyl] have been extensively studied. Its lipophilicity and solubility profile suggest that it may exhibit favorable absorption and distribution characteristics. Preclinical data indicate that the compound has moderate bioavailability when administered orally, making it suitable for chronic disease models. Additionally, its metabolic stability has been evaluated using in vitro assays with human liver microsomes, revealing that it undergoes minimal phase I metabolism and is primarily excreted unchanged.

One of the most exciting developments involving Piperazine, 1-[3-(methylsulfonyl)cyclobutyl] is its application in targeted drug delivery systems. The compound's ability to form stable conjugates with biomolecules such as antibodies or peptides has been leveraged to create next-generation therapeutics with enhanced specificity and reduced off-target effects. For example, researchers have successfully linked this piperazine derivative to tumor-targeting ligands, resulting in improved efficacy in cancer treatment models.

Furthermore, computational studies have provided valuable insights into the molecular interactions of Piperazine, 1-[3-(methylsulfonyl)cyclobutyl] with biological targets. Molecular docking simulations have revealed that the compound can adopt multiple binding modes depending on the conformational flexibility of its cyclobutyl ring. This versatility suggests that it could be adapted for use against a wide range of therapeutic targets, including GPCRs and ion channels.

In conclusion, Piperazine, 1-[3-(methylsulfonyl)cyclobutyl] (CAS No: 2138231-64-6) represents a versatile chemical entity with significant potential in drug discovery and development. Its unique structural features and favorable pharmacokinetic properties make it an invaluable tool for researchers aiming to design novel therapeutic agents. As ongoing studies continue to uncover new applications for this compound, it is poised to play a pivotal role in advancing modern medicine.